Cas no 26305-99-7 (Silane, (2-iodoethoxy)trimethyl-)

• Product Name: Silane, (2-iodoethoxy)trimethyl-
• CAS No: 26305-99-7
• MF: C₅H₁₃IOSi
• MW: 244.14609503746
• MDL: MFCD20257314
• CID: 1426301
• PubChem ID: 604026
• Update Time: 2025-10-23

Silane, (2-iodoethoxy)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, (2-iodoethoxy)trimethyl-
• 1-iodo-2-trimethylsilyloxy-ethane
• (2-Iodoethoxy)(trimethyl)silane #
• (2-Iodoethoxy)trimethylsilane
• EN300-4309916
• 26305-99-7
• 2-iodoethoxy(trimethyl)silane
• 2-Iodoethyl trimethylsilyl ether
• F79352
• trimethyl(2-iodoethoxy)silane
• 2-Iodoethanol, TMS derivative
• 1-Iodo-2-(trimethylsiloxy)ethane
• AVGMHASBPFMICW-UHFFFAOYSA-N
• AB91852
• BBA30599
• Trimethylsilyl 2-iodoethyl ether
• SCHEMBL4843018

• MDL： MFCD20257314
• Inchi： 1S/C5H13IOSi/c1-8(2,3)7-5-4-6/h4-5H2,1-3H3
• InChI Key： AVGMHASBPFMICW-UHFFFAOYSA-N
• SMILES： ICCO[Si](C)(C)C

Computed Properties

• Exact Mass: 243.97759
• Monoisotopic Mass: 243.97804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 59.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Silane, (2-iodoethoxy)trimethyl-

Silane, (2-iodoethoxy)trimethyl- (CAS No. 26305-99-7): An Overview of Its Properties and Applications in Modern Chemistry

Silane, (2-iodoethoxy)trimethyl- (CAS No. 26305-99-7) is a versatile compound that has gained significant attention in recent years due to its unique chemical properties and diverse applications in various fields, particularly in materials science and pharmaceutical research. This compound, also known as (2-iodoethoxy)trimethylsilane, is a member of the silane family, characterized by its silicon-halogen bond and the presence of an iodoethoxy group. The combination of these functional groups imparts distinct reactivity and solubility properties, making it a valuable reagent in synthetic chemistry.

The chemical structure of Silane, (2-iodoethoxy)trimethyl- consists of a central silicon atom bonded to three methyl groups and one iodoethoxy group. The iodoethoxy group, specifically the iodine atom, is highly reactive and can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. This reactivity makes (2-iodoethoxy)trimethylsilane an excellent starting material for the synthesis of more complex molecules, including those used in pharmaceuticals and advanced materials.

Recent studies have highlighted the potential of Silane, (2-iodoethoxy)trimethyl- in the development of new materials with enhanced properties. For instance, researchers at the University of California, Berkeley, have utilized this compound to synthesize novel siloxane-based polymers with improved thermal stability and mechanical strength. These polymers have shown promise in applications such as coatings, adhesives, and electronic devices. The ability to fine-tune the properties of these materials through precise control over the chemical structure is a significant advantage offered by (2-iodoethoxy)trimethylsilane.

In the pharmaceutical industry, Silane, (2-iodoethoxy)trimethyl- has been explored for its potential in drug delivery systems. The iodine atom can be readily substituted with other functional groups, allowing for the creation of prodrugs that are activated under specific conditions within the body. This approach can enhance the bioavailability and efficacy of drugs while reducing side effects. A study published in the Journal of Medicinal Chemistry demonstrated that (2-iodoethoxy)trimethylsilane can be used to modify drug molecules to improve their solubility and stability in biological environments.

The synthesis of Silane, (2-iodoethoxy)trimethyl- typically involves the reaction of trimethylsilyl chloride with 2-iodoethanol in the presence of a base. This reaction is well-documented and can be performed under mild conditions, making it accessible for both academic and industrial settings. The purity and quality of the final product are crucial for its successful application in various fields. High-purity (2-iodoethoxy)trimethylsilane is commercially available from several suppliers and is often used as a benchmark for research purposes.

One of the key advantages of Silane, (2-iodoethoxy)trimethyl- is its compatibility with a wide range of solvents and reaction conditions. It can be dissolved in common organic solvents such as dichloromethane, tetrahydrofuran (THF), and dimethylformamide (DMF), making it easy to incorporate into existing synthetic protocols. Additionally, its low toxicity compared to other halosilanes makes it a safer choice for laboratory use.

The environmental impact of Silane, (2-iodoethoxy)trimethyl- has also been studied extensively. While it is not classified as a hazardous material under current regulations, proper handling and disposal procedures should be followed to minimize any potential risks. Research has shown that this compound can be effectively degraded through natural processes, reducing its environmental footprint.

In conclusion, Silane, (2-iodoethoxy)trimethyl- (CAS No. 26305-99-7) is a highly versatile compound with a wide range of applications in modern chemistry. Its unique chemical properties make it an invaluable reagent for synthetic chemists working on new materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow further.